Cas no 162970-49-2 (3,3-difluoropyrrolidin-2-one)

• Product Name: 3,3-difluoropyrrolidin-2-one
• CAS No: 162970-49-2
• MF: C₄H₅F₂NO
• MW: 121.085407972336
• MDL: MFCD13186732
• CID: 110095
• PubChem ID: 45092489
• Update Time: 2025-04-18

3,3-difluoropyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-Pyrrolidinone
• 2-Pyrrolidinone,3,3-difluoro-
• 3,3-DIFLUOROPYRROLIDIN-2-ONE
• 2-Pyrrolidinone,3,3-difluoro-(9CI)
• MFCD13186732
• 3,3-Difluoro-pyrrolidin-2-one
• AKOS006376414
• AS-43323
• 162970-49-2
• 2-Pyrrolidinone, 3,3-difluoro-
• BDHHIGBFEDVNDX-UHFFFAOYSA-N
• SY039793
• CS-0051628
• SCHEMBL15551261
• EN300-2984447
• DB-330866
• 3,3-difluoropyrrolidin-2-one

• MDL： MFCD13186732
• Inchi： 1S/C4H5F2NO/c5-4(6)1-2-7-3(4)8/h1-2H2,(H,7,8)
• InChI Key： BDHHIGBFEDVNDX-UHFFFAOYSA-N
• SMILES： FC1(C(NCC1)=O)F

Computed Properties

• Exact Mass: 121.03395
• Monoisotopic Mass: 121.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones